![molecular formula C8H5NO4 B1447552 5-(Furan-3-yl)-1,2-oxazole-4-carboxylic acid CAS No. 1540898-58-5](/img/structure/B1447552.png)
5-(Furan-3-yl)-1,2-oxazole-4-carboxylic acid
Overview
Description
Furans are five-membered aromatic heterocycles containing one oxygen atom that are important building blocks in organic chemistry . They are found in various natural sources, mostly in plants, algae, and microorganisms .
Synthesis Analysis
Furan compounds can be synthesized through various methods. Some classical methods have been modified and improved, while other new methods have been developed . A vast variety of catalysts was used for these transformations .Molecular Structure Analysis
The molecular structure of furan compounds is characterized by a five-membered aromatic ring containing one oxygen atom .Chemical Reactions Analysis
Furan compounds can undergo a variety of chemical reactions. In many studies, furan synthesis reaction mechanisms were also investigated and proposed .Scientific Research Applications
Synthesis of Heterocyclic Compounds
5-(Furan-3-yl)-1,2-oxazole-4-carboxylic acid and its derivatives are involved in the synthesis of various heterocyclic compounds. These compounds have shown a wide range of biological activities. Notably, the synthesis of some 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives involves the conversion of furan-2-carboxylic acid hydrazide into 1,4-substituted thiosemicarbazides and 4-amino-5-(furan-2-yl or benzyl)-4H-1,2,4-triazole-3-thiols. These synthesized compounds have been confirmed through elemental analyses, IR, (1)H-NMR and (13)C-NMR spectra, showcasing their potential for further scientific applications (Cansiz, Koparır, & Demirdağ, 2004).
Molecular Structure and Tautomerism Studies
The compound and its derivatives are also significant in studying molecular structures and tautomerism. For instance, 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H [1,2,4] triazole-3-thiol were synthesized from furan-2-carboxylic acid hydrazide, and their thiol-thione tautomeric equilibrium is a subject of interest. The structures of these compounds were confirmed by elemental analyses, IR, and 1H-NMR spectra (Koparır, Çetin, & Cansiz, 2005).
Chemical Reactions and Derivative Synthesis
The compound is instrumental in the synthesis of various chemical derivatives. Arylation of furan-2-carboxylic acid or its methyl ester with arenediazonium chlorides in the presence of copper(II) chloride yields corresponding 5-arylfuran-2-carboxylic acids or methyl 5-arylfuran-2-carboxylates. Further, reactions of 5-arylfuran-2-carbonyl chlorides with potassium thiocyanate and 5-methyl-1,2-oxazol-3-amine lead to the formation of 5-aryl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamides. These processes highlight the compound’s role in the synthesis of complex heterocyclic structures (Gorak, Obushak, Matiichuk, & Lytvyn, 2009).
Enzyme-Catalyzed Synthesis
The compound is involved in enzyme-catalyzed processes. For instance, an enzyme-catalyzed oxidation of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid has been reported, where an FAD-dependent enzyme oxidizes [5-(hydroxymethyl)furan-2-yl]methanol to furan-2,5-dicarboxylic acid, involving four consecutive oxidations. This enzyme-catalyzed process indicates the compound’s utility in facilitating bio-based chemical conversions (Dijkman, Groothuis, & Fraaije, 2014).
Future Directions
Mechanism of Action
Target of Action
For instance, some furan derivatives have shown potential as antiviral, antibacterial, and antifungal agents .
Biochemical Pathways
Without specific information on “5-(Furan-3-yl)-1,2-oxazole-4-carboxylic acid”, it’s difficult to say which biochemical pathways it might affect. Furan and oxazole derivatives can participate in a variety of biochemical reactions due to their aromatic nature and the presence of heteroatoms .
Properties
IUPAC Name |
5-(furan-3-yl)-1,2-oxazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO4/c10-8(11)6-3-9-13-7(6)5-1-2-12-4-5/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBLAWCJCDVSVRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1C2=C(C=NO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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